N-(4-methylphenyl)-8-(4-nitrophenyl)-3-phenyl-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide

• IUPAC Name: N-(4-methylphenyl)-8-(4-nitrophenyl)-3-phenyl-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide
• InChI: InChI=1S/C27H28N4O4/c1-20-7-9-22(10-8-20)28-26(32)30-25(21-5-3-2-4-6-21)19-35-27(30)15-17-29(18-16-27)23-11-13-24(14-12-23)31(33)34/h2-14,25H,15-19H2,1H3,(H,28,32)
• InChI Key: NONPXZCGPLBFRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2C(COC23CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C27H28N4O4
• Molecular Weight: 472.5 g/mol

Description

“N-(4-methylphenyl)-8-(4-nitrophenyl)-3-phenyl-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide” is a complex organic compound. The name suggests it contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the spirocyclic structure and the attachment of the various phenyl and nitrophenyl groups. Unfortunately, without specific literature or database references, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. It appears to contain a spirocyclic core, with various phenyl (benzene) rings attached. One of these rings is a nitrophenyl group, which contains a nitro (-NO2) functional group.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the nitro group in the nitrophenyl ring is often involved in reactions such as reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the overall charge distribution.

Scientific Research Applications

Catalysis and Flow Chemistry

• . This work demonstrates the potential of this compound in flow-chemistry for pharmaceutical production.

Materials Science

• Mesoporous Carbon Nitride (MCN) : MCN, synthesized using a mesoporous silica template, has been integrated with 5,10,15,20-tetrakis(4-methoxyphenyl)-21H,23H-porphine cobalt (II) (CoTMPP). .

Optoelectronics and Sensing

• AIE-ESIPT Dual Mechanism : A compound related to our target, TPESB, exhibits aggregation-induced emission (AIE) and excited-state intramolecular proton transfer (ESIPT). .

Mechanism of Action

Without specific information about the use of this compound, it’s difficult to speculate on its mechanism of action. If it’s a drug, it would depend on the biological target. If it’s used in materials science, it could depend on its physical and chemical properties.

Future Directions

The future research directions would depend on the current uses and known properties of this compound. Potential areas could include exploring its uses in drug development or materials science, or studying its reactivity or synthesis in more detail.